Cas no 149646-90-2 (Propanal, 2-phenoxy-,(S)- (9CI))

Propanal, 2-phenoxy-,(S)- (9CI) structure
149646-90-2 structure
Product Name:Propanal, 2-phenoxy-,(S)- (9CI)
CAS No:149646-90-2
MF:C9H10O2
MW:150.174502849579
CID:100147
PubChem ID:18656099
Update Time:2025-04-18

Propanal, 2-phenoxy-,(S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Propanal, 2-phenoxy-, (S)- (9CI)
    • (2S)-2-PHENOXYPROPANAL
    • Propanal, 2-phenoxy-, (S)-
    • DTXSID801311533
    • (S)-2-Phenoxypropanal
    • SCHEMBL3276265
    • 149646-90-2
    • Propanal, 2-phenoxy-,(S)- (9CI)
    • Inchi: 1S/C9H10O2/c1-8(7-10)11-9-5-3-2-4-6-9/h2-8H,1H3/t8-/m0/s1
    • InChI Key: WIYQCLDTSROCTN-QMMMGPOBSA-N
    • SMILES: O(C1C=CC=CC=1)[C@H](C=O)C

Computed Properties

  • Exact Mass: 150.0681
  • Monoisotopic Mass: 150.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 117
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

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